Cas no 14187-25-8 (2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1))

• Product Name: 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1)
• CAS No: 14187-25-8
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 191073
• PubChem ID: 329761468
• Update Time: 2025-05-23

2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1)
• 2,6-BIS(HYDROXYMETHYL)-3-HYDROXYPYRIDINE HYDROCHLORIDE
• 2,6-bis(hydroxymethyl)pyridin-3-ol,hydrochloride
• 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine
• 2,6-Bis-hydroxymethyl-pyridin-3-ol,Hydrochlorid
• 2,6-bis-hydroxymethyl-pyridin-3-ol,hydrochloride
• 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride
• 3-HYDROXY-2,6-PYRIDINEDIMETHANOL HYDROCHLORIDE
• 3-HYDROXY-2,6-DI(HYDROXYMETHYL)PYRRIDINE HYDROCHLORIDE
• 2,6-Bis(hydroxymethyl)pyridin-3-ol hydrochloride
• 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride
• 2,6-Bis(hydroxymethyl)pyridin-3-ol--hydrogen chloride (1/1)
• NSC-89708
• 2,6-bis(hydroxymethyl)pyridin-3-ol hydrochloride
• NSC89708
• 2,6-bis(hydroxymethyl)pyridin-3-ol;hydrochloride
• 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride, 97%
• J-007563
• 14187-25-8
• DTXSID90497162
• MFCD00035338
• AKOS024323257
• (3-Hydroxypyridine-2,6-diyl)dimethanol hydrochloride
• 2,6-Pyridinedimethanol, 3-hydroxy-, hydrochloride (1:1)

• MDL： MFCD00035338
• Inchi： 1S/C7H9NO3.ClH/c9-3-5-1-2-7(11)6(4-10)8-5;/h1-2,9-11H,3-4H2;1H
• InChI Key： VHNMNLDSAYYRHC-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(CO)N=C1CO

Computed Properties

• Exact Mass: 191.03500
• Monoisotopic Mass: 191.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Melting Point: 142-147 °C
• PSA: 73.58000
• LogP: 0.57380

2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1)

2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1)

The compound 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1), also known by its CAS No. 14187-25-8, is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is a hydrochloride salt of 2,6-pyridinedimethanol, which is characterized by its unique structure and functional groups. The molecule consists of a pyridine ring with two hydroxyl groups attached at the 2 and 6 positions, along with a hydroxyl group at the 3 position. This configuration imparts the compound with distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) through various routes. One notable method involves the oxidation of an appropriate pyridine derivative using oxidizing agents such as KMnO4 or other transition metal catalysts under controlled conditions. The formation of the hydrochloride salt is typically achieved by protonating the deprotonated form of the compound using HCl gas or aqueous solutions. The resulting product is a white crystalline solid that is soluble in polar solvents such as water and methanol.

The structure of 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) makes it an interesting candidate for various applications in medicinal chemistry and materials science. In the field of drug discovery, this compound has been explored as a potential lead molecule for developing new therapeutic agents. Its ability to form hydrogen bonds due to the presence of multiple hydroxyl groups makes it a promising candidate for designing bioactive molecules with specific binding affinities to biological targets.

Recent studies have highlighted the potential of 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The pyridine ring serves as a versatile ligand due to its ability to coordinate with metal ions through nitrogen atoms. The presence of multiple hydroxyl groups further enhances the versatility of this compound by enabling additional interactions such as hydrogen bonding and van der Waals forces.

In addition to its role in materials science, 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) has been investigated for its catalytic properties. Researchers have reported its use as a catalyst in various organic transformations, including oxidation reactions and asymmetric synthesis. The acidic nature of the hydroxyl groups in this compound facilitates proton transfer processes, making it an effective catalyst in acid-catalyzed reactions.

The synthesis and characterization of 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) have been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into the molecular geometry and bonding patterns of this compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to the aromaticity of the pyridine ring.

Furthermore, computational studies have been conducted to explore the electronic properties and reactivity of 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) at the molecular level. These studies have employed density functional theory (DFT) calculations to determine the electronic structure and potential energy surfaces of this compound. The results have shown that this compound exhibits significant electron-donating abilities due to the presence of multiple oxygen atoms in its structure.

In conclusion, 2,6-Pyridinedimethanol,3-hydroxy-, hydrochloride (1:1) is a versatile chemical entity with diverse applications in various fields. Its unique structure and functional groups make it an attractive candidate for designing new drugs, advanced materials, and efficient catalysts. Ongoing research continues to uncover new potential uses for this compound while deepening our understanding of its fundamental properties.